methyl 4-bromo-2-ethynylbenzoate
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 4-bromo-2-ethynylbenzoate can be achieved through a multi-step process involving the bromination of a starting material followed by a Sonogashira coupling reaction.", "Starting Materials": [ "Methyl benzoate", "Sodium bromide", "Sulfuric acid", "Acetic acid", "Copper(I) iodide", "Copper(II) oxide", "Sodium hydroxide", "Acetylene gas" ], "Reaction": [ "Step 1: Bromination of Methyl Benzoate", "Methyl benzoate is dissolved in acetic acid and sulfuric acid is added dropwise to the solution. Sodium bromide is then added and the mixture is heated to 80-90°C for several hours. The resulting product is methyl 4-bromobenzoate.", "Step 2: Preparation of Ethynyl Grignard Reagent", "Copper(I) iodide and acetylene gas are added to a solution of ethylmagnesium bromide in diethyl ether. The mixture is stirred for several hours at room temperature to form the ethynyl Grignard reagent.", "Step 3: Sonogashira Coupling Reaction", "Methyl 4-bromobenzoate and the ethynyl Grignard reagent are combined in the presence of copper(II) oxide and stirred for several hours at room temperature. The resulting product is then treated with dilute hydrochloric acid to yield methyl 4-bromo-2-ethynylbenzoate." ] } | |
CAS RN |
2743438-95-9 |
Molecular Formula |
C10H7BrO2 |
Molecular Weight |
239.1 |
Purity |
95 |
Origin of Product |
United States |
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